833-85-2

5-(4-Methylphenyl)-5-oxopentanoic acid

In Stock

• CAS RN:
• 833-85-2

• Formula:
• C12H14O3

• InChI:
• InChI=1S/C12H14O3/c1-9-5-7-10(8-6-9)11(13)3-2-4-12(14)15/h5-8H,2-4H2,1H3,(H,14,15)

• InChIKey:
• MCWLCBLXRSXGTF-UHFFFAOYSA-N

• 5-(4-Methylphenyl)-5-oxopentanoic acid, also known as 5-(4-Methylphenyl)-5-oxopentanoic acid, is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.

Harringtonine

In Stock

• CAS RN:
• 26833-85-2

• Formula:
• C28H37NO9

• InChI:
• InChI=1S/C28H37NO9/c1-26(2,32)8-9-28(33,15-22(30)35-4)25(31)38-24-21(34-3)14-27-7-5-10-29(27)11-6-17-12-19-20(37-16-36-19)13-18(17)23(24)27/h12-14,23-24,32-33H,5-11,15-16H2,1-4H3/t23-,24-,27+,28-/m1/s1

• InChIKey:
• HAVJATCHLFRDHY-KSZYUSJVSA-N

• Natural cephalotaxus alkaloid. Blocks protein synthesis through translation elongation inhibition. Immobilizes ribosomes following translation initiation to reveal footprints of initiation sites in vitro. Antitumor agent. Active in vivo.
  Harringtonine is a natural alkaloid that inhibits protein synthesis at low micromolar concentrations. It immobilizes ribosomes immediately after the initiation of translation. While harringtonine has drawn some interest in mitigating cancer, its homolog homoharrington is more effective, particularly for chronic myelogenous leukemia. The ability of harringtonine to immobilize initiating ribosomes can be used to capture ribosome-protected mRNA fragments for evaluating translation.
  Harringtonine is found in Cephalotaxuts. It immobilizes initiated ribtosomes, inhibiting protein translation by blocking the ribosomal A site. It suppresses vir...